Cas no 1449008-22-3 (3,5-Bis(methylthio)benzotrifluoride)

• Product Name: 3,5-Bis(methylthio)benzotrifluoride
• CAS No: 1449008-22-3
• MF: C₉H₉F₃S₂
• MW: 238.29297041893
• MDL: MFCD24848706
• CID: 4764597
• Update Time: 2026-02-26

3,5-Bis(methylthio)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(methylthio)benzotrifluoride
• C9H9F3S2
• Z1383

• MDL： MFCD24848706
• Inchi： 1S/C9H9F3S2/c1-13-7-3-6(9(10,11)12)4-8(5-7)14-2/h3-5H,1-2H3
• InChI Key： WQPKIUZCYBZCLO-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C(F)(F)F)C=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 3.8
• Topological Polar Surface Area: 50.6